Cas no 112484-43-2 (Propanoic acid,3-hydroxy-2,2-dimethyl-, 3-(3-hydroxy-2,2-dimethylpropoxy)-2,2-dimethylpropylester)

• Product Name: Propanoic acid,3-hydroxy-2,2-dimethyl-, 3-(3-hydroxy-2,2-dimethylpropoxy)-2,2-dimethylpropylester
• CAS No: 112484-43-2
• MF: C₁₅H₃₀O₅
• MW: 290.395705699921
• CID: 206952
• PubChem ID: 21116186
• Update Time: 2025-04-19

Propanoic acid,3-hydroxy-2,2-dimethyl-, 3-(3-hydroxy-2,2-dimethylpropoxy)-2,2-dimethylpropylester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-hydroxy-2,2-dimethyl-, 3-(3-hydroxy-2,2-dimethylpropoxy)-2,2-dimethylpropylester
• 2,2-dimethylpropyl 3-hydroxy-3-(3-hydroxy-2,2-dimethylpropoxy)-2,2-dimethylpropanoate
• 112484-43-2
• DTXSID70888857

• Inchi： 1S/C15H30O5/c1-13(2,7-16)9-19-10-14(3,4)11-20-12(18)15(5,6)8-17/h16-17H,7-11H2,1-6H3
• InChI Key： XHOPMGIFBYBADV-UHFFFAOYSA-N
• SMILES： O(CC(C)(C)CO)CC(C)(C)COC(C(C)(C)CO)=O

Computed Properties

• Exact Mass: 290.2094
• Monoisotopic Mass: 290.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Density: 1.031
• Boiling Point: 390.9°Cat760mmHg
• Flash Point: 131.3°C
• Refractive Index: 1.466
• PSA: 75.99